(2S)-2-(4-fluorophenyl)piperidine
Overview
Description
(2S)-2-(4-fluorophenyl)piperidine, also known as 4-Fluoropiperidine, is a chemical compound that belongs to the class of piperidine derivatives. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, neuroscience, and drug discovery.
Mechanism of Action
The mechanism of action of (2S)-2-(4-fluorophenyl)piperidine is not fully understood. However, it has been suggested that this compound acts on the opioid and dopamine systems in the brain. Specifically, (2S)-2-(4-fluorophenyl)piperidine has been shown to bind to the mu-opioid receptor and inhibit the reuptake of dopamine in the brain. This dual action may contribute to the analgesic and anxiolytic effects of this compound.
Biochemical and Physiological Effects:
(2S)-2-(4-fluorophenyl)piperidine has been shown to produce analgesic and anxiolytic effects in animal models. Additionally, this compound has been shown to reduce drug-seeking behavior in animal models of addiction. However, the biochemical and physiological effects of (2S)-2-(4-fluorophenyl)piperidine in humans are not well understood, and further research is needed to elucidate these effects.
Advantages and Limitations for Lab Experiments
One advantage of using (2S)-2-(4-fluorophenyl)piperidine in lab experiments is its potent analgesic and anxiolytic effects in animal models. Additionally, this compound has been shown to reduce drug-seeking behavior in animal models of addiction. However, a limitation of using (2S)-2-(4-fluorophenyl)piperidine is the lack of understanding of its biochemical and physiological effects in humans. Further research is needed to determine the safety and efficacy of this compound in humans.
Future Directions
There are several future directions for the study of (2S)-2-(4-fluorophenyl)piperidine. One direction is to further investigate the mechanism of action of this compound in the brain. Specifically, more research is needed to determine how (2S)-2-(4-fluorophenyl)piperidine interacts with the mu-opioid receptor and the dopamine system. Another direction is to investigate the potential therapeutic applications of (2S)-2-(4-fluorophenyl)piperidine in humans. Specifically, more research is needed to determine the safety and efficacy of this compound in treating pain, anxiety, and addiction. Additionally, more research is needed to optimize the synthesis method of (2S)-2-(4-fluorophenyl)piperidine to make it more efficient and cost-effective for large-scale production.
Scientific Research Applications
(2S)-2-(4-fluorophenyl)piperidine has been extensively studied for its potential applications in medicinal chemistry and neuroscience. This compound has been shown to exhibit potent analgesic and anxiolytic effects in animal models. Additionally, (2S)-2-(4-fluorophenyl)piperidine has been investigated as a potential treatment for addiction, as it has been shown to reduce drug-seeking behavior in animal models.
properties
IUPAC Name |
(2S)-2-(4-fluorophenyl)piperidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14FN/c12-10-6-4-9(5-7-10)11-3-1-2-8-13-11/h4-7,11,13H,1-3,8H2/t11-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IAQQDIGGISSSQO-NSHDSACASA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCNC(C1)C2=CC=C(C=C2)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCN[C@@H](C1)C2=CC=C(C=C2)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14FN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40427419 |
Source
|
| Record name | (S)-2-(4-Fluoro-phenyl)-piperidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40427419 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2S)-2-(4-fluorophenyl)piperidine | |
CAS RN |
1187468-21-8 |
Source
|
| Record name | (S)-2-(4-Fluoro-phenyl)-piperidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40427419 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(1S,5R)-bicyclo[3.2.0]hept-2-en-6-one](/img/structure/B1588268.png)
